Cas no 2228397-83-7 (methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228397-83-7
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5973281
• PubChem ID: 165830274
• Update Time: 2025-10-31

methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate
• methyl 5-[1-(aminooxy)-2-methylpropan-2-yl]-1-methyl-1H-pyrrole-2-carboxylate
• 2228397-83-7
• EN300-1728478

• Inchi： 1S/C11H18N2O3/c1-11(2,7-16-12)9-6-5-8(13(9)3)10(14)15-4/h5-6H,7,12H2,1-4H3
• InChI Key： USKRMLJMIHBSIC-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1=CC=C(C(=O)OC)N1C)N

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-1-(Aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228397-83-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds promise for various applications, including the development of novel therapeutic agents and the exploration of new biological pathways.

The molecular structure of methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate is particularly noteworthy. The presence of the aminooxy group and the methyl-substituted pyrrole ring provides a foundation for its potential biological activity. The aminooxy group is known for its ability to form stable adducts with aldehydes and ketones, making it a valuable functional group in the design of prodrugs and bioconjugates. Additionally, the pyrrole ring, which is a common motif in natural products and bioactive molecules, contributes to the compound's overall stability and reactivity.

Recent studies have highlighted the potential of methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The aminooxy group facilitates the formation of stable adducts with reactive aldehydes produced during inflammation, thereby reducing oxidative stress and inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT pathway. These findings suggest that methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate could be developed into a novel anticancer drug with minimal side effects.

The pharmacokinetic properties of methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a good bioavailability. Moreover, it is metabolically stable and does not undergo extensive first-pass metabolism, which is crucial for its therapeutic efficacy.

The safety profile of methyl 5-1-(aminooxy)-2-methylpropan-2-yl-1-methyl-1H-pyrrole-2-carboxylate has been evaluated in preclinical studies using various animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential for clinical development.

In conclusion, methyl 5-1-(aminooxy)-2-methylpropan-2-y-l1-methyl-lH-pyrrole-lcarboxylic acid methyl ester (CAS No. 2228397-83-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.